Cas no 139487-04-0 (2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-)

2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl- structure
139487-04-0 structure
Product name:2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-
CAS No:139487-04-0
MF:C9H9N2OI
MW:288.08456
CID:1272649
PubChem ID:22287528

2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one, 1,3-dihydro-5-iodo-1,3-dimethyl-
    • 5-iodo-1,3-dimethyl-2,3-dihydrobenzimidazol-2-one
    • 5-Iodo-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • 139487-04-0
    • SCHEMBL6353037
    • PHTYTHNNMCCFET-UHFFFAOYSA-N
    • AKOS020056640
    • Inchi: InChI=1S/C9H9IN2O/c1-11-7-4-3-6(10)5-8(7)12(2)9(11)13/h3-5H,1-2H3
    • InChI Key: PHTYTHNNMCCFET-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C=C(C=C2)I)N(C1=O)C

Computed Properties

  • Exact Mass: 287.97557
  • Monoisotopic Mass: 287.97596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.6Ų

Experimental Properties

  • PSA: 23.55

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